(2,6-Dichloro-3,5-difluoro-4-cyano)phenylhydrazine

• IUPAC Name: 3,5-dichloro-2,6-difluoro-4-hydrazinylbenzonitrile
• InChI: InChI=1S/C7H3Cl2F2N3/c8-3-5(10)2(1-12)6(11)4(9)7(3)14-13/h14H,13H2
• InChI Key: RCNYKBNIYZXHJH-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(C(=C(C(=C1F)Cl)NN)Cl)F
• Molecular Formula: C7H3Cl2F2N3
• Molecular Weight: 238.02 g/mol

Description

(2,6-Dichloro-3,5-difluoro-4-cyano)phenylhydrazine (DCFCPH) is an organic compound with a wide range of applications in scientific research and laboratory experiments. This compound has been used in a variety of biochemical and physiological studies, due to its unique properties and chemical structure. DCFCPH is a highly reactive compound, and its synthesis requires careful handling and precise control of the reaction conditions.

Scientific Research Applications

(2,6-Dichloro-3,5-difluoro-4-cyano)phenylhydrazine has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the mechanism of action of various enzymes, and to investigate the effects of drugs on physiological processes. Additionally, this compound has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers.

Mechanism of Action

The mechanism of action of (2,6-Dichloro-3,5-difluoro-4-cyano)phenylhydrazine is not completely understood. However, it is believed that the compound acts as a proton donor and electron acceptor, and may act as an inhibitor of various enzymes. Additionally, this compound may interact with other compounds to form complexes, which can then be used to study the structure and function of proteins and other biological molecules.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used to study the effects of drugs on physiological processes, as well as the mechanism of action of various enzymes. Additionally, this compound has been used to study the structure and function of proteins and other biological molecules.

Advantages and Limitations for Lab Experiments

(2,6-Dichloro-3,5-difluoro-4-cyano)phenylhydrazine has several advantages for laboratory experiments. It is a highly reactive compound, and its synthesis requires precise control of the reaction conditions. Additionally, it is relatively easy to handle and store, and its reactivity can be easily controlled. However, this compound can be toxic if not handled properly, and it is not suitable for use in human or animal studies.

Future Directions

The potential applications of (2,6-Dichloro-3,5-difluoro-4-cyano)phenylhydrazine are vast, and there are many possible future directions for research. These include further studies of the biochemical and physiological effects of this compound, as well as its potential use in the synthesis of pharmaceuticals, agrochemicals, and polymers. Additionally, further research could be done to better understand the mechanism of action of this compound, and to develop new methods for its synthesis. Finally, this compound could be used to study the structure and function of proteins and other biological molecules, as well as to develop new drugs and treatments.

Synthesis Methods

(2,6-Dichloro-3,5-difluoro-4-cyano)phenylhydrazine is synthesized by the reaction of 2,6-dichloro-3,5-difluorobenzoyl chloride (DCFBC) and 4-cyano-2-hydroxy-phenylhydrazine (CHPH). This reaction is conducted in a polar organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at a temperature of 25-30°C. The reaction is usually conducted in an inert atmosphere such as nitrogen or argon to prevent oxidation. The reaction is typically completed within 1-2 hours, and the resulting product is a white crystalline solid.